![molecular formula C22H19N3OS B4268866 6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide](/img/structure/B4268866.png)
6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide
Overview
Description
6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound belongs to the class of quinolinecarboxamides and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide is not fully understood. However, it has been reported to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) which are involved in the production of inflammatory mediators. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, it has been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These effects make it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide in lab experiments is its potential applications in the development of new drugs for the treatment of cancer and inflammatory diseases. Additionally, it has been found to have low toxicity and high selectivity towards cancer cells. However, one of the limitations is the lack of understanding of its mechanism of action which makes it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research on 6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide. One of the directions is to further investigate its mechanism of action to optimize its therapeutic potential. Additionally, it is important to study its pharmacokinetics and pharmacodynamics to determine its efficacy and safety in vivo. Furthermore, it is important to explore its potential applications in the treatment of other diseases such as neurodegenerative disorders and cardiovascular diseases.
Scientific Research Applications
6-methyl-2-(5-methyl-2-thienyl)-N-(3-pyridinylmethyl)-4-quinolinecarboxamide has shown potential applications in scientific research. It has been reported to have anticancer activity against various cancer cell lines such as breast, lung, and colon cancer cells. Additionally, it has been found to have anti-inflammatory and antioxidant properties. These properties make it a potential candidate for the development of new drugs for the treatment of cancer and inflammatory diseases.
properties
IUPAC Name |
6-methyl-2-(5-methylthiophen-2-yl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3OS/c1-14-5-7-19-17(10-14)18(11-20(25-19)21-8-6-15(2)27-21)22(26)24-13-16-4-3-9-23-12-16/h3-12H,13H2,1-2H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROLAOYMFEZLYMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2C(=O)NCC3=CN=CC=C3)C4=CC=C(S4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.